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Compound of Interest

Compound Name: AMPD2 inhibitor 2

Cat. No.: B12402162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMPD2 inhibitor 2 is a potent small molecule inhibitor of Adenosine Monophosphate

Deaminase 2 (AMPD2), a key enzyme in purine metabolism.[1][2][3] Accurate preparation of

stock solutions is the first critical step for reliable and reproducible in vitro and in vivo

experimental results. This document provides detailed protocols for the solubilization, storage,

and handling of AMPD2 inhibitor 2.

Quantitative Data Summary
For consistent and accurate experimental setup, refer to the following properties of AMPD2
inhibitor 2.
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Property Value Source

Molecular Weight 467.51 g/mol [1][4]

Chemical Formula C₂₆H₂₇F₂N₃O₃ [1][4]

CAS Number 3026893-31-9 [1][4]

Appearance Powder

Recommended Solvent Dimethyl sulfoxide (DMSO) [5][6]

Powder Storage -20°C for up to 3 years [5]

Stock Solution Storage

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[7][8]

Experimental Protocols
Materials

AMPD2 inhibitor 2 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AMPD2 inhibitor 2 in

DMSO. Adjust the calculations accordingly for different desired concentrations.
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1. Pre-Weighing Preparation:

Before opening, centrifuge the vial containing the AMPD2 inhibitor 2 powder at a low speed
(e.g., 200-500 RPM) to ensure all the powder is at the bottom of the vial.[5]
Equilibrate the vial to room temperature before opening to minimize moisture condensation.

2. Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of AMPD2 inhibitor 2 powder into the tube. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.675 mg of the
inhibitor.

3. Solubilization:

Add the calculated volume of DMSO to the microcentrifuge tube containing the weighed
powder. For the example above, add 1 mL of DMSO.
Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (not exceeding 50°C) or brief ultrasonication can aid in dissolution if
necessary.[5] Visually inspect the solution to ensure there are no visible particles.

4. Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
cryovials to avoid repeated freeze-thaw cycles.[5][8] The volume of the aliquots should be
based on your typical experimental needs.
Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and your initials.
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[7][8][9]

5. Preparation of Working Solutions:

When ready to use, thaw a single aliquot of the stock solution at room temperature.
To prepare a working solution, dilute the DMSO stock solution into your aqueous
experimental medium (e.g., cell culture media, buffer). It is recommended to make serial
dilutions in DMSO first if large dilutions are required, before the final dilution into the aqueous
medium to prevent precipitation.[6]
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Ensure the final concentration of DMSO in your assay is low (typically <0.5%) to avoid
solvent-induced cellular toxicity.[8] Always include a vehicle control (medium with the same
final concentration of DMSO) in your experiments.
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Caption: Workflow for preparing AMPD2 inhibitor 2 stock solution.
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Caption: Inhibition of AMPD2 by its inhibitor in the purine pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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